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N-methylnaltrindole N-methylnaltrindole
Brand Name: Vulcanchem
CAS No.: 111555-57-8
VCID: VC0037796
InChI: InChI=1S/C27H28N2O3/c1-28-19-5-3-2-4-17(19)18-13-27(31)21-12-16-8-9-20(30)24-22(16)26(27,25(32-24)23(18)28)10-11-29(21)14-15-6-7-15/h2-5,8-9,15,21,25,30-31H,6-7,10-14H2,1H3/t21-,25+,26+,27-/m1/s1
SMILES: CN1C2=CC=CC=C2C3=C1C4C56CCN(C(C5(C3)O)CC7=C6C(=C(C=C7)O)O4)CC8CC8
Molecular Formula: C27H28N2O3
Molecular Weight: 428.5 g/mol

N-methylnaltrindole

CAS No.: 111555-57-8

Main Products

VCID: VC0037796

Molecular Formula: C27H28N2O3

Molecular Weight: 428.5 g/mol

N-methylnaltrindole - 111555-57-8

CAS No. 111555-57-8
Product Name N-methylnaltrindole
Molecular Formula C27H28N2O3
Molecular Weight 428.5 g/mol
IUPAC Name (1S,2S,13R,21R)-22-(cyclopropylmethyl)-11-methyl-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol
Standard InChI InChI=1S/C27H28N2O3/c1-28-19-5-3-2-4-17(19)18-13-27(31)21-12-16-8-9-20(30)24-22(16)26(27,25(32-24)23(18)28)10-11-29(21)14-15-6-7-15/h2-5,8-9,15,21,25,30-31H,6-7,10-14H2,1H3/t21-,25+,26+,27-/m1/s1
Standard InChIKey CRTCCMARDBQOKA-NVSKSXHLSA-N
Isomeric SMILES CN1C2=CC=CC=C2C3=C1[C@H]4[C@@]56CCN([C@@H]([C@@]5(C3)O)CC7=C6C(=C(C=C7)O)O4)CC8CC8
SMILES CN1C2=CC=CC=C2C3=C1C4C56CCN(C(C5(C3)O)CC7=C6C(=C(C=C7)O)O4)CC8CC8
Canonical SMILES CN1C2=CC=CC=C2C3=C1C4C56CCN(C(C5(C3)O)CC7=C6C(=C(C=C7)O)O4)CC8CC8
Synonyms N-methylnaltrindole
PubChem Compound 5362396
Last Modified Nov 11 2021
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